Cas no 64931-17-5 (4-Methyl-3,6-dihydro-2H-1,2lambda~6~-oxathiine-2,2-dione)

• Product Name: 4-Methyl-3,6-dihydro-2H-1,2lambda~6~-oxathiine-2,2-dione
• CAS No: 64931-17-5
• MF: C₅H₈O₃S
• MW: 148.180220603943
• CID: 2793070
• PubChem ID: 12359616
• Update Time: 2025-04-21

4-Methyl-3,6-dihydro-2H-1,2lambda~6~-oxathiine-2,2-dione Chemical and Physical Properties

Names and Identifiers

• 64931-17-5
• SCHEMBL14118504
• DTXSID20493955
• 4-Methyl-3,6-dihydro-2H-1,2lambda~6~-oxathiine-2,2-dione

• Inchi： 1S/C5H8O3S/c1-5-2-3-8-9(6,7)4-5/h2H,3-4H2,1H3
• InChI Key： MDDWXIWOHONASS-UHFFFAOYSA-N
• SMILES： S1(CC(C)=CCO1)(=O)=O

Computed Properties

• Exact Mass: 148.01941529g/mol
• Monoisotopic Mass: 148.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathiins